Cas no 896349-29-4 (methyl 2-2-(methylsulfanyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate)

• Product Name: methyl 2-2-(methylsulfanyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate
• CAS No: 896349-29-4
• MF: C₁₉H₂₁NO₃S₂
• MW: 375.504942655563
• CID: 6590031
• PubChem ID: 7266823
• Update Time: 2024-01-02

methyl 2-2-(methylsulfanyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-2-(methylsulfanyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate
• AKOS024659692
• methyl 2-(2-(methylthio)benzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• 896349-29-4
• F2553-0150
• methyl 2-[2-(methylsulfanyl)benzamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate
• methyl 2-[(2-methylsulfanylbenzoyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• 4H-Cyclohepta[b]thiophene-3-carboxylic acid, 5,6,7,8-tetrahydro-2-[[2-(methylthio)benzoyl]amino]-, methyl ester

• Inchi： 1S/C19H21NO3S2/c1-23-19(22)16-12-8-4-3-5-11-15(12)25-18(16)20-17(21)13-9-6-7-10-14(13)24-2/h6-7,9-10H,3-5,8,11H2,1-2H3,(H,20,21)
• InChI Key： AVUNOOKVCDKNSO-UHFFFAOYSA-N
• SMILES： C12CCCCCC=1C(C(OC)=O)=C(NC(=O)C1=CC=CC=C1SC)S2

Computed Properties

• Exact Mass: 375.09628588g/mol
• Monoisotopic Mass: 375.09628588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 494.2±45.0 °C(Predicted)
• pka: 12.20±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes